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1. Introduction

Penoxsulam is a systemic, post-emergence herbicide belonging to the triazolopyrimidine
sulfonamide chemical family. It is highly effective for the control of a broad spectrum of annual
and perennial grass, sedge, and broadleaf weeds in rice (Oryza sativa) cultivation. Its primary
mode of action is the inhibition of the enzyme acetolactate synthase (ALS), a key enzyme in
the biosynthesis pathway of the branched-chain amino acids valine, leucine, and isoleucine.
This inhibition leads to the cessation of cell division and plant growth, ultimately resulting in
weed death. These notes provide detailed protocols for the formulation and application of
penoxsulam for research and development purposes.

2. Penoxsulam Formulations

Penoxsulam is available in several formulations, each with specific characteristics designed to
optimize handling, mixing, and biological activity. The choice of formulation can significantly
impact efficacy and crop safety.
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Typical Active
Formulation Type Description Key Characteristics Ingredient (a.i.)
Concentration

- Easy to pour and
A stable suspension of measure- Good

Suspension the solid active compatibility with

, o . 240 g/L
Concentrate (SC) ingredient in a liquid, tank-mix partners-
typically water. Requires agitation to
prevent settling
- Low dust
Granules that rapidly formulation, improving
] ] disintegrate and handler safety- Easy
Water Dispersible ) )
disperse in water to to store and transport-  60-80% (w/w)
Granules (WG/WDG) ] )
form a fine Requires thorough
suspension. mixing to ensure
uniform dispersion
- Enhanced
rainfastness and leaf
uptake- Improved
A suspension of the efficacy on weeds with
Oil Dispersion (OD) active ingredientin an  waxy cuticles- May 20-40 g/L
oil-based carrier. have a higher

potential for crop
phytotoxicity under
certain conditions

3. Application in Rice Cultivation

Effective weed management with penoxsulam requires precise application timing, dosage,
and water management.

3.1. Application Timing and Dosage

Penoxsulam is primarily used as a post-emergence herbicide. The optimal application timing
depends on the growth stage of the weeds and the rice cultivation system.
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BENCHE

Cultivation
System

Application
Timing

Weed Growth
Stage

Typical
Application
Rate (g a.i./ha)

Notes

Transplanted

Rice

10-15 days after
transplanting
(DAT)

2-4 |eaf stage

20-25

Ensure weeds
are actively
growing. Drain
the field before
application and
re-flood 24-48

hours after.

Direct Seeded
Rice (DSR) - Wet

12-18 days after
sowing (DAS)

2-4 |eaf stage

22-25

Water level
should be low to
expose target
weeds at the
time of

application.

Direct Seeded
Rice (DSR) - Dry

At 3-4 |leaf stage
of rice

2-4 |eaf stage of

weeds

20-24

Apply after the
first irrigation
when weeds
have emerged
and are actively

growing.

3.2. Weed Control Spectrum and Efficacy

Penoxsulam provides effective control against many problematic weeds in rice fields.
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Weed Species

Common Name

Efficacy at Recommended

Rates
Echinochloa crus-galli Barnyardgrass Excellent
Echinochloa colona Jungle rice Excellent
Cyperus difformis Smallflower umbrella sedge Excellent
Cyperus iria Rice flat sedge Excellent
Fimbristylis miliacea Ricefield fimbristylis Excellent

Ludwigia hyssopifolia

Water primrose

Good to Excellent

Marsilea minuta

Dwarf waterclover

Good

Leptochloa chinensis

Chinese sprangletop

Moderate to Good

(Suppression)

4. Experimental Protocols

4.1. Protocol for Field Efficacy and Crop Tolerance Trial

This protocol outlines a standard methodology for evaluating the efficacy of different

penoxsulam formulations and application rates.

o Experimental Design: Randomized Complete Block Design (RCBD) with 3-4 replications.

e Plot Size: 5m x 4m = 20 m2.

e Treatments:

[¢]

[¢]

[e]

o

Untreated Weedy Check

Weed-Free Check (manual weeding)
Penoxsulam Formulation 1 at Rate X

Penoxsulam Formulation 1 at Rate Y
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o Penoxsulam Formulation 2 at Rate X
o Standard commercial herbicide check
e Application:
o Use a calibrated knapsack sprayer fitted with a flat-fan nozzle.

o Maintain a constant spray volume (e.g., 300-400 L/ha) and pressure (e.g., 2.5-3.0 kg/cm
2).

o Data Collection:

o Weed Density and Biomass: At 0, 30, and 60 days after application (DAA), place a 0.5m x
0.5m quadrat randomly at two locations within each plot. Count the number of individuals
of each weed species and collect the above-ground biomass. Dry the biomass in an oven
at 70°C for 72 hours and record the dry weight.

o Crop Phytotoxicity: Visually assess crop injury at 3, 7, 14, and 21 DAA using the European
Weed Research Council (EWRC) rating scale (1 = no injury, 9 = complete kill).

o Yield and Yield Components: At harvest, collect grain from a net plot area (e.g., 3m x 2m).
Record grain yield (t/ha), number of panicles per hill, number of grains per panicle, and
1000-grain weight.

 Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and compare
treatment means using a suitable post-hoc test (e.g., Tukey's HSD) at p < 0.05.

5. Mode of Action and Resistance Management

Understanding the biochemical mechanism of penoxsulam is critical for its effective use and
for developing strategies to mitigate herbicide resistance.
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Caption: Mode of action of penoxsulam via inhibition of the ALS enzyme.

To prevent the development of herbicide-resistant weed biotypes, it is crucial to:

Rotate herbicides with different modes of action.

Use penoxsulam in tank-mixes or pre-mixes with other effective herbicides.

Integrate non-chemical weed control methods such as manual weeding and proper water
management.

Adhere strictly to recommended application rates and timings.

[o2]

. Development and Application Workflow

The process from initial formulation development to final field application involves several
critical stages.
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Caption: Workflow for penoxsulam formulation and application development.
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 To cite this document: BenchChem. [Penoxsulam: Formulation and Application Protocols in
Rice Cultivation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166495#penoxsulam-formulation-and-application-in-
rice-cultivation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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